Cas no 897094-38-1 (1-(tetrahydrothiophen-3-yl)piperidine-3-carboxylic acid)

• Product Name: 1-(tetrahydrothiophen-3-yl)piperidine-3-carboxylic acid
• CAS No: 897094-38-1
• MF: C₁₀H₁₇NO₂S
• MW: 215.312481641769
• CID: 5042954
• Update Time: 2025-06-08

1-(tetrahydrothiophen-3-yl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(thiolan-3-yl)piperidine-3-carboxylic acid
• 1-(tetrahydrothiophen-3-yl)piperidine-3-carboxylic acid
• BB 0220148

• Inchi： 1S/C10H17NO2S/c12-10(13)8-2-1-4-11(6-8)9-3-5-14-7-9/h8-9H,1-7H2,(H,12,13)
• InChI Key： UMHBBQYDQQXQMQ-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N1CCCC(C(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• XLogP3: -1.1
• Topological Polar Surface Area: 65.8

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 375.3±42.0 °C at 760 mmHg
• Flash Point: 243.8±27.3 °C

1-(tetrahydrothiophen-3-yl)piperidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(tetrahydrothiophen-3-yl)piperidine-3-carboxylic acid

Research Brief on 1-(Tetrahydrothiophen-3-yl)piperidine-3-carboxylic Acid (CAS: 897094-38-1): Recent Advances and Applications

The compound 1-(tetrahydrothiophen-3-yl)piperidine-3-carboxylic acid (CAS: 897094-38-1) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery. Recent studies highlight its role as a versatile scaffold in the development of novel bioactive compounds, particularly in targeting central nervous system (CNS) disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-(tetrahydrothiophen-3-yl)piperidine-3-carboxylic acid, emphasizing its enantioselective synthesis and purification. The researchers employed a combination of chiral auxiliary techniques and high-performance liquid chromatography (HPLC) to achieve high purity (>99%) and yield (85%). The study also investigated the compound's stability under physiological conditions, revealing its robustness in acidic environments, which is critical for oral bioavailability.

In terms of biological activity, recent preclinical studies have demonstrated the compound's potential as a modulator of sigma-1 receptors (σ1R), which are implicated in neuroprotection and pain management. A 2024 paper in ACS Chemical Neuroscience reported that derivatives of 1-(tetrahydrothiophen-3-yl)piperidine-3-carboxylic acid exhibited high affinity for σ1R (Ki = 12 nM) and showed promising results in rodent models of neuropathic pain. These findings suggest its utility in developing non-opioid analgesics with reduced side-effect profiles.

Additionally, the compound has been investigated for its antimicrobial properties. A collaborative study between academic and industrial researchers (2023, Bioorganic & Medicinal Chemistry Letters) identified its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action involves inhibition of bacterial efflux pumps, a novel approach to overcoming resistance. This positions 1-(tetrahydrothiophen-3-yl)piperidine-3-carboxylic acid as a lead candidate for next-generation antibiotics.

Future research directions include optimizing the pharmacokinetic properties of this scaffold and exploring its applications in targeted drug delivery systems. The compound's compatibility with prodrug strategies and nanoparticle conjugates is currently under investigation, as noted in a 2024 review in Advanced Drug Delivery Reviews. These advancements underscore its potential to address unmet medical needs in oncology and neurodegenerative diseases.